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10-Deacetyl-7-methyl Baccatin III 10-Deacetyl-7-methyl Baccatin III
Brand Name: Vulcanchem
CAS No.: 1444818-14-7
VCID: VC0047424
InChI: InChI=1S/C30H38O10/c1-15-18(32)13-30(36)25(39-26(35)17-10-8-7-9-11-17)23-28(5,24(34)22(33)21(15)27(30,3)4)19(37-6)12-20-29(23,14-38-20)40-16(2)31/h7-11,18-20,22-23,25,32-33,36H,12-14H2,1-6H3/t18-,19-,20+,22+,23-,25-,28+,29-,30+/m0/s1
SMILES: CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC)C)O
Molecular Formula: C30H38O10
Molecular Weight: 558.624

10-Deacetyl-7-methyl Baccatin III

CAS No.: 1444818-14-7

Reference Standards

VCID: VC0047424

Molecular Formula: C30H38O10

Molecular Weight: 558.624

10-Deacetyl-7-methyl Baccatin III - 1444818-14-7

CAS No. 1444818-14-7
Product Name 10-Deacetyl-7-methyl Baccatin III
Molecular Formula C30H38O10
Molecular Weight 558.624
Standard InChI InChI=1S/C30H38O10/c1-15-18(32)13-30(36)25(39-26(35)17-10-8-7-9-11-17)23-28(5,24(34)22(33)21(15)27(30,3)4)19(37-6)12-20-29(23,14-38-20)40-16(2)31/h7-11,18-20,22-23,25,32-33,36H,12-14H2,1-6H3/t18-,19-,20+,22+,23-,25-,28+,29-,30+/m0/s1
Standard InChIKey IWJSBKNWKLQICP-AYZYBLPVSA-N
SMILES CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC)C)O
Synonyms (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-(Acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-6,9,11-trihydroxy-4-methoxy-4a,8,13,13-tetramethyl-7,11-methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one
Last Modified Aug 20 2021
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